Cas no 3067540-24-0 (4-bromo-1-ethyl-3-fluoro-1H-pyrazole)

• Product Name: 4-bromo-1-ethyl-3-fluoro-1H-pyrazole
• CAS No: 3067540-24-0
• MF: C₅H₆BrFN₂
• MW: 193.02
• CID: 6961727
• PubChem ID: 171324398
• Update Time: 2025-06-13

4-bromo-1-ethyl-3-fluoro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3067540-24-0
• AT45511
• 4-BROMO-1-ETHYL-3-FLUORO-1H-PYRAZOLE
• 4-bromo-1-ethyl-3-fluoro-1H-pyrazole

• Inchi： 1S/C5H6BrFN2/c1-2-9-3-4(6)5(7)8-9/h3H,2H2,1H3
• InChI Key： JEXWHBVGGADXSB-UHFFFAOYSA-N
• SMILES： BrC1C(=NN(C=1)CC)F

Computed Properties

• Exact Mass: 191.96984Da
• Monoisotopic Mass: 191.96984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų